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Conducting Polymers: A Performance Comparison

The table below summarizes the electrical conductivity data for various conducting polymers, including a 1-

Ethynylpyrene-based polymer and the latest research in the field.

Polymer Name Type / Formulation
Conductivity
(S/cm)

Key Characteristics

Polyaniline
(PANI) [1] [2] [3]

2D Crystal (2DPANI) ~16 (in-plane), ~7

(out-of-plane), up to
~200 (DC)

Metallic conductivity (conductivity

increases as temperature
decreases), 3D charge transport

[1] [2].

Polyaniline
(PANI) [3]

Doped Emeraldine Salt 102 to 103 Metal-like conductivity only at pH

< 3 [3].

Polyacetylene
(PAc) [3] [4]

Doped 108 (max) Historically significant;

conductivity can reach the metallic
range [3] [4].

Pyr-T-DPM Me
CMP [5]

Cationic CMP from
1,3,6,8-

Not explicitly
reported (Material

Material design focuses on
antibacterial application, not

electronic conductivity; BET
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Polymer Name Type / Formulation
Conductivity
(S/cm)

Key Characteristics

Tetraethynylpyrene
(Pyr-T)

designed for
antibacterial use)

surface area significantly
decreases after cationic

modification [5].

PEDOT, PPy,
PTh [4]

General Doped Forms 10-13 to 108 (typical

range)

Common ICPs; conductivity

depends heavily on dopant and
processing method [4].

Experimental Protocols and Context

Here are the methodologies and contexts for the key data presented above.

For 2D Polyaniline (2DPANI) with Metallic Conductivity [1] [2]:

Synthesis: A multilayered two-dimensional polyaniline crystal (2DPANI) was synthesized,
though the specific protocol is not detailed in the public summary.

Conductivity Measurement: Direct current transport studies were conducted, revealing
anisotropic conductivity. Low-temperature measurements confirmed metallic behavior, as the

out-of-plane conductivity increased as the temperature decreased. Infrared and terahertz near-
field microscopy were also used, revealing a DC conductivity of around 200 S/cm.

For Cationic Pyr-T-DPM Me CMP [5]:

Synthesis: The polymer Pyr-T-DPM CMP was synthesized via a Sonogashira
polycondensation reaction between 1,3,6,8-tetraethynylpyrene (Pyr-T) and 2,5-

dibromopyrimidine. This was followed by a post-modification step using iodomethane (CH₃I) to
create the cationic polymer Pyr-T-DPM Me CMP.

Material Characterization: The study focused on the material's properties for antibacterial
applications. Key analyses included BET surface area, which dropped from 178 m²/g to 46 m²/g

after methylation, and Thermogravimetric Analysis (TGA), which showed the 10%
decomposition temperature (Td10) decreased from 397°C to 190°C after modification. The

research did not prioritize the measurement of electrical conductivity.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.sciencedirect.com/science/article/abs/pii/S1876107024001068
https://www.mdpi.com/2073-4360/12/12/2867
https://www.mdpi.com/2073-4360/12/12/2867
https://www.research-in-germany.org/idw-news/en_US/2025/2/2025-02-12_Breakthrough_in_conductive_polymers__New_polymer_crystal_conducts_electricity_like_a_metal.html
https://tu-dresden.de/tu-dresden/newsportal/news/durchbruch-bei-leitfaehigen-kunststoffen-neuer-polymerkristall-leitet-strom-wie-ein-metall?set_language=en
https://www.sciencedirect.com/science/article/abs/pii/S1876107024001068
https://www.smolecule.com/products/s515764?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Research Workflow for Conjugated Microporous
Polymers

The following diagram illustrates the general workflow for developing and applying functional CMPs, which

encompasses the development of the 1-Ethynylpyrene-based polymer.

Key Insights and Further Research

The search results indicate that 1-Ethynylpyrene-based polymers are a niche material primarily

explored for applications like antibacterial performance, rather than for their electrical conductivity

[5]. For research focused on achieving high conductivity, the most promising recent development is the 2D

polyaniline crystal (2DPANI), which demonstrates metallic behavior and represents a fundamental

breakthrough in the field [1] [2].

To further your research, you could:

Consult specialized databases like SciFinder or Reaxys for potentially more data on 1-
Ethynylpyrene polymers.

Explore other polymer classes, such as the 2D polyaniline crystals, which currently show superior
conductive properties.

Review the full research papers cited in this guide (e.g., the Nature article for 2DPANI) for
exhaustive experimental details.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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